Cas no 160177-67-3 (9’-Desmethyl Granisetron)

• Product Name: 9’-Desmethyl Granisetron
• CAS No: 160177-67-3
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• MDL: MFCD00872009
• CID: 109437
• PubChem ID: 45038885
• Update Time: 2025-09-18

9’-Desmethyl Granisetron Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxamide,N-(3-endo)-9-azabicyclo[3.3.1]non-3-yl-1-methyl-
• Granisetron Impurity C
• 9’-DESMETHYL GRANISETRON
• 9’-Desmethyl Granisetron (Granisetron Impurity C)
• N-(9-azabicyclo[3.3.1]nonan-3-yl)-1-methylindazole-3-carboxamide
• 9'-Desmethyl Granisetron (Granisetron Impurity C)
• 9'-Desmethyl-Granisetron
• CTK8E9852
• Endo-N-(9-azabicyclo[3.3.1]non-3-yl)-1-methyl-1H-indazole-3-carboxamide
• FT-0666164
• M-1286
• N-(3-endo)-9-Azabicyclo[3.3.1]non-3-yl-1-methyl-1H-indazole-3-carboxamide
• SureCN9639329
• Granisetron EP impurity C
• 1H-Indazole-3-carboxamide, N-(3-endo)-9-azabicyclo[3.3.1]non-3-yl-1-methyl-
• SCHEMBL9639329
• 160177-67-3
• N-(9-Azabicyclo[3.3.1]nonan-3-yl)-1-methyl-1H-indazole-3-carboxamide
• N-{9-azabicyclo[3.3.1]nonan-3-yl}-1-methyl-1H-indazole-3-carboxamide
• MFCD00872009
• DTXSID60661898
• AKOS027460976
• n-(3-endo)-9-azabicyclo(3.3.1)non-3-yl-1-methyl-1h-indazole-3-carboxamide
• J-009691
• N-[(1R,3r,5S)-9-Azabicyclo[3.3.1]non-3-yl]-1-methyl-1H-indazole-3-carboxamide
• 9’-Desmethyl Granisetron

• MDL： MFCD00872009
• Inchi： 1S/C17H22N4O/c1-21-15-8-3-2-7-14(15)16(20-21)17(22)19-13-9-11-5-4-6-12(10-13)18-11/h2-3,7-8,11-13,18H,4-6,9-10H2,1H3,(H,19,22)
• InChI Key： VIGVTDRZHFWDBM-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC=CC=2N(C)N=1)NC1CC2CCCC(C1)N2

Computed Properties

• Exact Mass: 298.179
• Monoisotopic Mass: 298.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168-174°C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.721
• Solubility: Insuluble (6.3E-3 g/L) (25 ºC),
• Vapor Pressure: Not available

9’-Desmethyl Granisetron Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature